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Compound of Interest

Compound Name: ZD-7114 hydrochloride

Cat. No.: B1663680 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

ZD-7114 hydrochloride is a potent and selective β3-adrenergic receptor agonist.[1] It is a

valuable tool for in vitro and in vivo studies related to obesity, diabetes, and other metabolic

disorders.[1] Proper preparation of a stock solution is the first critical step for obtaining reliable

and reproducible experimental results. These application notes provide detailed protocols for

the preparation, storage, and handling of ZD-7114 hydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ZD-7114 hydrochloride is

presented in Table 1.
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Property Value Reference

Synonyms
ICI-D 7114 hydrochloride,

ZD7114 HCl
[2]

CAS Number 129689-28-7 [1][2]

Molecular Formula C22H31ClN2O6 [2][3]

Molecular Weight 454.95 g/mol [2]

Appearance Solid powder [2]

Experimental Protocols
Materials and Equipment

ZD-7114 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips

Analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM ZD-7114 Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ZD-7114 hydrochloride in

DMSO. This is a common starting concentration for many in vitro assays.

Acclimatize Reagents: Allow the ZD-7114 hydrochloride powder and DMSO to come to

room temperature before use.
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Weigh the Compound: Carefully weigh out the desired amount of ZD-7114 hydrochloride
powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.55 mg of ZD-7114 hydrochloride (Molecular Weight = 454.95 g/mol ).

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the ZD-7114
hydrochloride powder. For a 10 mM solution, if you weighed 4.55 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly to ensure the compound is

completely dissolved. Gentle warming to 37°C and sonication can aid in dissolution if

necessary.[4]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[4][5]

Note on Solubility: While ZD-7114 hydrochloride is generally soluble in DMSO, the maximum

solubility may vary. It is recommended to start with a small amount to test solubility before

preparing a large batch.[5]

Data Presentation
The following table summarizes the storage conditions for ZD-7114 hydrochloride powder and

its stock solution.

Form Storage Condition Duration

Solid Powder -20°C 3 years

4°C 2 years

In Solvent (-20°C) -20°C 1 month

In Solvent (-80°C) -80°C 6 months

Data compiled from supplier recommendations.[4][5]
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Visualizations
Signaling Pathway of ZD-7114 Hydrochloride
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Caption: ZD-7114 hydrochloride signaling pathway.

Experimental Workflow for Stock Solution Preparation
and Use
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Stock Solution Preparation

Experimental Use

1. Weigh ZD-7114 HCl

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot

5. Store at -20°C or -80°C

6. Thaw Aliquot

7. Dilute to Working Concentration
 in Cell Culture Medium

8. Treat Cells/Tissues

9. Perform Assay

Click to download full resolution via product page

Caption: Workflow for ZD-7114 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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